New antimicrobial self-assembling short lipopeptides†

Organic & Biomolecular Chemistry Pub Date: 2021-07-16 DOI: 10.1039/D1OB01227D

Abstract

Lipopeptides are an exceptional example of amphiphilic molecules that self-assemble into functional structures with applications in the areas of nanotechnology, catalysis or medicinal chemistry. Herein, we report a library of 21 short lipopeptides, together with their supramolecular characterization and antimicrobial activity against both Gram-negative (E. coli) and Gram-positive (S. aureus) strains. This study shows that simple lipoamino acids self-assemble into micellar or vesicular structures, while incorporating dipeptides capable of stablishing hydrogen bonds results in the adoption of advanced fibrilar structures. The self-assembly effect has proven to be key to achieve antimicrobial activity.

Graphical abstract: New antimicrobial self-assembling short lipopeptides
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